3-[(Dimethylamino)methyl]oxetan-3-amine

• IUPAC Name: 3-[(dimethylamino)methyl]oxetan-3-amine
• InChI: InChI=1S/C6H14N2O/c1-8(2)3-6(7)4-9-5-6/h3-5,7H2,1-2H3
• InChI Key: RZWRQUFBZAUQKV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1(COC1)N
• Molecular Formula: C6H14N2O
• Molecular Weight: 130.19 g/mol
• CAS RN: 2141347-88-6

Description

“3-[(Dimethylamino)methyl]oxetan-3-amine” is a chemical compound with the CAS Number: 2141347-88-6. It is also known as “{3-[(dimethylamino)methyl]oxetan-3-yl}methanol” with the CAS Number: 42987-38-2. The molecular weight of this compound is 145.2.

Physical And Chemical Properties Analysis

The compound “{3-[(dimethylamino)methyl]oxetan-3-yl}methanol” has a melting point of 62-64 degrees Celsius. It is stored at a temperature of 4 degrees Celsius and is in the form of a powder.

Scientific Research Applications

Synthesis of Medium-Sized Heterocycles

Oxetane derivatives, including compounds like “3-[(Dimethylamino)methyl]oxetan-3-amine”, are used in the synthesis of medium-sized heterocycles. .

Precursor for Nitro-Oxetane Derivatives

Compounds such as “3-[(Dimethylamino)methyl]oxetan-3-amine” can serve as precursors for the synthesis of nitro-oxetane derivatives. .

Medicinal Chemistry Applications

The unique structural properties of oxetanes, such as “3-[(Dimethylamino)methyl]oxetan-3-amine”, make them valuable in medicinal chemistry. .

Reactivity Studies

Oxetane derivatives are often studied for their reactivity patterns. .

Material Science

The structural rigidity and unique electronic properties of oxetanes make them suitable for material science applications. .

Functional Group Transformations

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Safety and Hazards

The compound “{3-[(dimethylamino)methyl]oxetan-3-yl}methanol” has several hazard statements including H302, H315, H318, H335. These codes indicate that the compound can be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Oxetanes, the class of compounds to which it belongs, are known to interact with various biological targets, influencing their function and contributing to their therapeutic effects .

Mode of Action

It’s known that oxetanes can undergo ring-opening reactions, which could potentially lead to interactions with biological targets . Additionally, the presence of a dimethylamino group might enable the compound to undergo reductive amination, a process that involves the formation of an imine from an amine and a carbonyl compound, followed by its reduction .

Biochemical Pathways

Oxetanes are known to be involved in various biochemical processes, potentially affecting multiple pathways .

Pharmacokinetics

It’s known that the physicochemical properties of a compound, such as its molecular weight and lipophilicity, can influence its pharmacokinetic profile .

Result of Action

It’s known that oxetanes can exhibit energetic properties, suggesting that they might have significant effects at the molecular and cellular levels .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other substances can affect the compound’s reactivity and its interactions with biological targets .